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Compound of Interest

Compound Name: N,N-Dimethylamidino Urea

Cat. No.: B15572935

Essential Safety and Handling Guide for N,N-
Dimethylamidino Urea

Disclaimer: A specific Safety Data Sheet (SDS) for N,N-Dimethylamidino Urea (CAS 98026-
16-5) was not publicly available at the time of this writing. The following guidance is based on
the safety profiles of structurally similar compounds, such as N,N-Dimethyl Urea and other urea
derivatives, as well as general principles of laboratory safety. It is imperative to handle this
compound with caution and to perform a thorough risk assessment before use. The information
provided here is for guidance and does not replace a formal SDS.

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures for researchers, scientists, and drug development
professionals handling N,N-Dimethylamidino Urea.

Immediate Safety and Handling Precautions

Before beginning any work with N,N-Dimethylamidino Urea, ensure that all necessary safety
measures are in place. All handling should be conducted in a well-ventilated area, preferably
within a chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment (PPE):
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Based on the handling requirements for similar urea compounds, the following PPE is
recommended:

o Eye Protection: Wear chemical safety goggles or glasses that conform to OSHA's eye and
face protection regulations in 29 CFR 1910.133 or European Standard EN166.

» Skin Protection: Chemical-resistant gloves (such as nitrile or neoprene) should be worn.
Always inspect gloves for integrity before use and dispose of them properly after handling
the compound. A lab coat or other protective clothing is necessary to prevent skin contact.

» Respiratory Protection: While respiratory protection may not be required under normal use
conditions with adequate ventilation, a NIOSH/MSHA or European Standard EN 149
approved respirator should be used if dust is generated or if ventilation is insufficient.

Operational Plan: Step-by-Step Handling Procedure

e Preparation:

o

Designate a specific area for handling N,N-Dimethylamidino Urea, preferably within a
chemical fume hood.

o

Ensure that an eyewash station and safety shower are readily accessible.

o

Assemble all necessary equipment and reagents before starting the experiment.

[¢]

Verify that all containers are properly labeled.

» Handling:

o

Wear the appropriate personal protective equipment as outlined above.

o

Avoid generating dust. If the compound is a solid, handle it carefully to minimize airborne
particles.

o

Avoid direct contact with skin, eyes, and clothing.

[¢]

Do not eat, drink, or smoke in the handling area.
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o Wash hands thoroughly with soap and water after handling the compound and before
leaving the laboratory.

» In Case of Accidental Exposure:

[¢]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water. If irritation persists, seek medical attention.

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Disposal Plan

All waste containing N,N-Dimethylamidino Urea must be treated as hazardous chemical
waste.

» Waste Segregation:

o Use a dedicated, clearly labeled, and sealed container for all solid waste contaminated
with N,N-Dimethylamidino Urea.

o Liquid waste should be collected in a separate, compatible, and clearly labeled hazardous
waste container.

o Container Management:
o Keep waste containers closed when not in use.

o Store waste containers in a designated, well-ventilated, and secure area, away from
incompatible materials.

o Disposal Procedure:
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o Dispose of all waste in accordance with local, state, and federal regulations.

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.

o Do not dispose of N,N-Dimethylamidino Urea down the drain or in the regular trash.

Quantitative Data Summary

Due to the lack of a specific SDS for N,N-Dimethylamidino Urea, quantitative data such as
specific occupational exposure limits (OELS), toxicity values (e.g., LD50), and glove
breakthrough times are not available. The table below summarizes key physical and chemical
properties for the closely related compound, N,N-Dimethyl Urea, to provide a general

reference.
Property N,N-Dimethyl Urea
CAS Number 96-31-1
Molecular Formula C3H8N20
Molecular Weight 88.11 g/mol
Appearance White crystalline powder
Melting Point 101 -105°C
Boiling Point 268 - 270 °C
Flash Point 157 °C

Data sourced from publicly available SDS for N,N-Dimethyl Urea.

Experimental Workflow and Safety Protocol

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15572935?utm_src=pdf-body
https://www.benchchem.com/product/b15572935?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Workflow for Safe Handling and Disposal of N,N-Dimethylamidino Urea
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Caption: Logical workflow for the safe handling and disposal of N,N-Dimethylamidino Urea.
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 To cite this document: BenchChem. [Personal protective equipment for handling N,N-
Dimethylamidino Urea]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15572935#personal-protective-equipment-for-
handling-n-n-dimethylamidino-urea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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